Cas no 12786-09-3 (Iron, bis[(2x)-D-gluco-heptonato]-)

Iron, bis[(2x)-D-gluco-heptonato]- structure
12786-09-3 structure
Product Name:Iron, bis[(2x)-D-gluco-heptonato]-
CAS No:12786-09-3
MF:C14H26FeO16
MW:506.191648006439
CID:217815
PubChem ID:73357735
Update Time:2025-04-19

Iron, bis[(2x)-D-gluco-heptonato]- Chemical and Physical Properties

Names and Identifiers

    • Iron, bis[(2x)-D-gluco-heptonato]-
    • Bis((2.xi.)-D-gluco-heptonato)iron
    • bis[[(2R,3S,4R,5R)-2,3,4,5,6,7-hexahydroxyheptanoyl]oxy]iron
    • D-Glycero-D-ido-Heptonic acid, iron(2+) salt (2:1)
    • Iron, bis((2.xi.)-D-gluco-heptonato)-
    • Iron, bis((2xi)-D-gluco-heptonato)-
    • EINECS 235-823-6
    • 12786-09-3
    • Inchi: 1S/2C7H14O8.Fe/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2/t2*2-,3-,4+,5-,6?;/m11./s1
    • InChI Key: HSPKORNFDDMCAR-KMRXSBRUSA-L
    • SMILES: [Fe+2].O[C@H]([C@H](C(C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O[C@H]([C@H](C(C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

  • Exact Mass: 506.057020g/mol
  • Monoisotopic Mass: 506.057020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 202
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 323Ų
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